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Compound of Interest

Compound Name: 6-Aminonicotinamide

Cat. No.: B1662401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 6-
Aminonicotinamide (6-AN), with a specific focus on its solubility and stability in Dimethyl

Sulfoxide (DMSO). These guidelines are intended to ensure accurate and reproducible

experimental outcomes.

Introduction
6-Aminonicotinamide (6-AN) is a potent antimetabolite and a well-established competitive

inhibitor of the NADP+-dependent enzyme 6-phosphogluconate dehydrogenase (6PGD)[1][2]

[3]. As a key enzyme in the Pentose Phosphate Pathway (PPP), the inhibition of 6PGD by 6-

AN disrupts cellular metabolism, leading to reduced production of NADPH and ribose-5-

phosphate[4]. This mechanism underlies its utility in various research areas, including cancer

biology, by inducing oxidative stress and enhancing the efficacy of chemotherapeutic agents[2].
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Property Value Reference

Molecular Formula C₆H₇N₃O

Molecular Weight 137.1 g/mol

Appearance Crystalline solid

Storage (Solid) -20°C

Stability (Solid) ≥ 4 years

Solubility in DMSO
The solubility of 6-Aminonicotinamide in DMSO can vary based on the purity of the solvent

and the dissolution technique. It is crucial to use fresh, anhydrous DMSO to achieve maximum

solubility, as DMSO is hygroscopic and absorbed moisture can reduce solubility.

Solvent Solubility
Concentration
(mM)

Notes Reference

DMSO ~1 mg/mL ~7.29 mM -

DMSO 27 mg/mL 196.87 mM

Use fresh,

anhydrous

DMSO.

DMSO 27.5 mg/mL 200.53 mM

Sonication is

recommended to

aid dissolution.

Stability of DMSO Stock Solutions
Proper storage of 6-Aminonicotinamide stock solutions in DMSO is critical to maintain its

integrity and activity. It is highly recommended to prepare aliquots of the stock solution to avoid

repeated freeze-thaw cycles, which can lead to degradation.
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Storage
Temperature

Duration Notes Reference

-80°C 1 year Protect from light.

-20°C 1 month Protect from light.

Note: While many compounds are stable in DMSO for extended periods, a small percentage

may degrade over time. Regular quality control of stock solutions is advisable for long-term

studies.

Experimental Protocols
Protocol for Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of 6-Aminonicotinamide in

DMSO.

Materials:

6-Aminonicotinamide (crystalline solid)

Anhydrous DMSO

Inert gas (e.g., argon or nitrogen)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the 6-Aminonicotinamide vial to room temperature before opening.
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Weigh out the required amount of 6-Aminonicotinamide in a sterile tube. For 1 mL of a 10

mM solution, use 1.371 mg.

Add the appropriate volume of anhydrous DMSO to the tube.

Purge the headspace of the tube with an inert gas to displace oxygen and minimize

oxidation.

Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

If dissolution is slow, sonicate the solution for short intervals or gently warm the tube to 37°C.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term use.
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Workflow for Preparing 6-AN DMSO Stock Solution
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Storage

Equilibrate 6-AN to Room Temperature

Weigh 6-AN

Add Anhydrous DMSO

Purge with Inert Gas

Vortex to Dissolve

Optional: Sonicate/Warm if needed

Aliquot into Single-Use Tubes

Store at -80°C or -20°C
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Caption: Workflow for preparing and storing 6-AN in DMSO.
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Protocol for Diluting DMSO Stock Solution for In Vitro
Assays
For cell-based assays, the DMSO stock solution must be diluted to the final working

concentration in the cell culture medium. It is recommended to first perform a serial dilution in

DMSO before adding to the aqueous medium to prevent precipitation.

Procedure:

Thaw a single-use aliquot of the 6-AN DMSO stock solution at room temperature.

Perform any necessary intermediate dilutions in DMSO. For example, to get a 1 mM solution

from a 10 mM stock, dilute 1:10 in DMSO.

Add the diluted DMSO solution to the cell culture medium to achieve the final desired

concentration. Ensure the final concentration of DMSO in the culture medium is low (typically

≤ 0.5%) to avoid solvent-induced cytotoxicity.

Mix the final solution thoroughly before adding it to the cells.

Note: Aqueous solutions of 6-Aminonicotinamide are not recommended for storage for more

than one day.

Mechanism of Action and Signaling Pathway
6-Aminonicotinamide primarily exerts its effects by inhibiting the Pentose Phosphate Pathway

(PPP). It is metabolized within the cell to 6-amino-NADP+, which acts as a potent competitive

inhibitor of 6-phosphogluconate dehydrogenase (6PGD). This inhibition leads to the

accumulation of 6-phosphogluconate and a reduction in NADPH levels. The decrease in

NADPH impairs the cell's antioxidant capacity and biosynthetic processes. This can lead to

increased reactive oxygen species (ROS), inhibition of AKT phosphorylation, induction of ER

stress, and ultimately, apoptosis.
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Signaling Pathway of 6-Aminonicotinamide
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Caption: Mechanism of 6-AN via inhibition of the PPP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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